Cas no 94807-08-6 (3-(1H-pyrrol-1-yl)butanoic acid)

• Product Name: 3-(1H-pyrrol-1-yl)butanoic acid
• CAS No: 94807-08-6
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 4666874
• PubChem ID: 12828793
• Update Time: 2025-10-29

3-(1H-pyrrol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrrol-1-yl)butanoic acid
• 1H-Pyrrole-1-propanoic acid, β-methyl-

• Inchi： 1S/C8H11NO2/c1-7(6-8(10)11)9-4-2-3-5-9/h2-5,7H,6H2,1H3,(H,10,11)
• InChI Key： XNVBCXDROBEFKR-UHFFFAOYSA-N
• SMILES： C(N1C=CC=C1)(C)CC(=O)O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 282.0±23.0 °C at 760 mmHg
• Flash Point: Not available

3-(1H-pyrrol-1-yl)butanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 3-(1H-pyrrol-1-yl)butanoic acid

Professional Introduction to 3-(1H-pyrrol-1-yl)butanoic Acid (CAS No. 94807-08-6)

3-(1H-pyrrol-1-yl)butanoic acid, a compound with the chemical identifier CAS No. 94807-08-6, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a pyrrole ring linked to a butanoic acid moiety, has garnered attention due to its unique structural properties and potential biological activities. The pyrrole scaffold is a common motif in natural products and drug candidates, known for its ability to interact with biological targets in diverse ways.

The synthesis and characterization of 3-(1H-pyrrol-1-yl)butanoic acid have been subjects of extensive research, particularly in the development of novel therapeutic agents. The compound’s structure allows for modifications at multiple positions, enabling the creation of derivatives with tailored biological properties. These modifications can enhance binding affinity, metabolic stability, and pharmacokinetic profiles, making the compound a valuable starting point for drug discovery programs.

Recent studies have highlighted the potential of 3-(1H-pyrrol-1-yl)butanoic acid in various therapeutic areas. For instance, its ability to modulate enzyme activity has been explored in the context of inflammatory diseases and metabolic disorders. The pyrrole ring can engage in hydrogen bonding and hydrophobic interactions with target proteins, which is crucial for achieving high specificity and efficacy. Additionally, the butanoic acid side chain provides a handle for further chemical functionalization, allowing researchers to fine-tune the compound’s properties.

In the realm of medicinal chemistry, 3-(1H-pyrrol-1-yl)butanoic acid has been investigated as a precursor for more complex molecules. Its structural framework is amenable to further derivatization, enabling the synthesis of peptidomimetics and other bioactive scaffolds. Such derivatives have shown promise in preclinical studies, demonstrating potential as leads for new drugs targeting neurological disorders and cancer.

The pharmacological profile of 3-(1H-pyrrol-1-yl)butanoic acid has been studied in detail, revealing several interesting properties. Initial investigations have suggested that this compound may exhibit anti-inflammatory effects by inhibiting key signaling pathways involved in inflammation. Furthermore, its interaction with specific enzymes has been explored as a means to develop treatments for metabolic syndromes. These findings underscore the compound’s versatility and its potential as a therapeutic agent.

The chemical synthesis of 3-(1H-pyrrol-1-yl)butanoic acid involves multi-step processes that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the desired molecular framework efficiently. These methods not only improve the scalability of production but also allow for the introduction of complex functional groups into the molecule.

From a computational chemistry perspective, 3-(1H-pyrrol-1-yl)butanoic acid has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interactions with biological targets at an atomic level, providing insights into its mechanism of action. By leveraging computational tools like molecular dynamics simulations and quantum mechanics calculations, researchers can predict how this compound might behave within a biological system.

The safety and toxicity profiles of 3-(1H-pyrrol-1-yl)butanoic acid are critical considerations in its development as a pharmaceutical agent. Preclinical toxicology studies have been conducted to assess its potential side effects and determine safe dosing ranges. These studies involve evaluating various parameters such as acute toxicity, chronic exposure effects, and potential long-term health risks. The results from these studies are essential for ensuring that any future clinical trials are conducted safely and effectively.

The regulatory landscape surrounding the development and use of 3-(1H-pyrrol-1-yl)butanoic acid is another important aspect to consider. Regulatory agencies require comprehensive data on its chemical properties, pharmacological effects, safety profile, and manufacturing processes before approving it for clinical use or commercial distribution. Compliance with these regulations ensures that patients receive high-quality medications that meet stringent quality standards.

In conclusion, 3-(1H-pyrrol-1-yl)butanoic acid (CAS No. 94807-08-6) is a promising compound with significant potential in pharmaceutical research and development. Its unique structure offers opportunities for designing novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications for this molecule, reinforcing its importance in advancing medical science.